Cas no 27344-21-4 (Benzothiazole,2-[(4-pyridinylmethyl)thio]-)

• Product Name: Benzothiazole,2-[(4-pyridinylmethyl)thio]-
• CAS No: 27344-21-4
• MF: C₁₃H₁₀N₂S₂
• MW: 258.361899852753
• CID: 278365
• Update Time: 2024-01-27

Benzothiazole,2-[(4-pyridinylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-[(4-pyridinylmethyl)thio]-
• Benzothiazole,2-[(4-pyridylmethyl)thio]- (8CI)
• H 716
• Benzothiazole, 2-[(4-pyridinylmethyl)thio]-

• Inchi： 1S/C13H10N2S2/c1-2-4-12-11(3-1)15-13(17-12)16-9-10-5-7-14-8-6-10/h1-8H,9H2
• InChI Key： NSJPAGXPWHJPIR-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1SCC1C=CN=CC=1

Computed Properties

• Exact Mass: 258.0287

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 446.4±47.0 °C(Predicted)
• PSA: 25.78
• pka: 5.06±0.10(Predicted)